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Compound Name: MDA 19 (Standard)

Cat. No.: B10762283

For Researchers, Scientists, and Drug Development Professionals

Introduction

MDAL19, also known as BZO-HEXOXIZID, is a potent and selective agonist for the cannabinoid
receptor 2 (CB2), with demonstrated efficacy in rodent models of neuropathic pain and
potential anti-tumor activity.[1] This document provides detailed application notes and protocols
for the administration of MDA19 in rodent models, summarizing quantitative data, outlining
experimental methodologies, and visualizing key signaling pathways and workflows.

Data Presentation

Table 1: MDA19 Efficacy in Neuropathic Pain Rodent
Models
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. Administrat Observed
Species Model . Dosage Reference
ion Route Effect
Dose-
dependent
) ) attenuation of
Spinal Nerve Intraperitonea 5, 10, 15 )
Rat S tactile [2]
Ligation [ (IP) mg/kg ]
allodynia.
ED50 of 9.1
mg/kg.[2]
Paclitaxel- ) Suppression
Intraperitonea N _
Rat Induced L (1P) Not specified of mechanical [2]
Neuropathy allodynia.[2]
Paclitaxel- ] Suppression
Mouse Intraperitonea ]
Induced 10 mg/kg of mechanical [2]
(CB2+/+) [ (IP) )
Neuropathy allodynia.[2]
Paclitaxel- ] No effect on
Mouse Intraperitonea ]
Induced 10 mg/kg mechanical [2]
(CB2-/-) [ (IP) .
Neuropathy allodynia.[2]

Table 2: MDA19 In Vitro Efficacy in Hepatocellular

Carcinoma (HCC)
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. ) Observed
Cell Line Assay Concentration Reference
Effect
Dose-dependent
CCK8 inhibition of cell
Hep3B Proliferation 10 uM - 50 uM proliferation [3]
Assay (IC50 =56.69
HM).[3]
Dose-dependent
CCK8 inhibition of cell
HepG2 Proliferation 10 uM - 50 uM proliferation [3]
Assay (IC50 =71.13
uM).[3]
76.6% inhibition
Transwell - o
Hep3B Not specified of cell migration. [3]

Migration Assay

[3]

27.5% inhibition

Transwell » o
HepG2 o Not specified of cell migration. [3]
Migration Assay
[3]
79.8% inhibition
Transwell - ] )
Hep3B ) Not specified of cell invasion. [3]
Invasion Assay
[3]
30.5% inhibition
Transwell » ) )
HepG2 Not specified of cell invasion. [3]

Invasion Assay

3]

Signaling Pathways

MDA19 has been shown to modulate key signaling pathways, including the AKT and Erk1/2

pathways, which are critical in cell survival, proliferation, and apoptosis.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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